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Compound of Interest

Compound Name: Azido-PEG6-CH2COOH

Cat. No.: B7852366

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and key

applications of Azido-PEG6-CH2COOH, a heterobifunctional linker widely utilized in

bioconjugation, drug delivery, and the development of novel therapeutics such as Proteolysis

Targeting Chimeras (PROTACs).

Core Chemical Properties
Azido-PEG6-CH2COOH is a polyethylene glycol (PEG) derivative featuring a terminal azide

group and a carboxylic acid functional group, separated by a six-unit PEG spacer. This

structure imparts aqueous solubility and allows for orthogonal conjugation strategies.[1][2] The

azide functionality enables highly specific "click chemistry" reactions with alkynes, while the

carboxylic acid can form stable amide bonds with primary amines.[1]
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Property Data Reference(s)

Molecular Formula C15H29N3O8 [3]

Molecular Weight 379.41 g/mol [3]

CAS Number 361189-66-4

Appearance
Colorless to light yellow liquid

or solid

Purity Typically ≥95%

Solubility
Soluble in Water, DMSO,

DCM, DMF

Storage Conditions
Store at -20°C, keep in dry and

avoid sunlight.

Synthesis of Azido-PEG6-CH2COOH
The synthesis of Azido-PEG6-CH2COOH involves a multi-step process starting from a

commercially available PEG diol. The general strategy involves the sequential modification of

the two terminal hydroxyl groups to introduce the azide and carboxylic acid functionalities.

While a single, unified protocol is not readily available in the literature, the synthesis can be

achieved by combining established methods for PEG modification.

A plausible synthetic route is outlined below, involving the protection of one hydroxyl group,

modification of the other to an azide, deprotection, and subsequent conversion of the revealed

hydroxyl group to a carboxylic acid.

Step 1: Monoprotection Step 2: Azide Introduction Step 3: Deprotection Step 4: Carboxylic Acid Formation

HO-(PEG)6-OH HO-(PEG)6-O-TBDMS
TBDMSCl, Imidazole

MsO-(PEG)6-O-TBDMSMsCl, Et3N N3-(PEG)6-O-TBDMS
NaN3, DMF

N3-(PEG)6-OHTBAF or HCl N3-(PEG)6-CH2COOH

1. NaH, t-butyl bromoacetate
2. TFA
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Caption: Proposed synthesis pathway for Azido-PEG6-CH2COOH.

Experimental Protocols
Step 1 & 2: Synthesis of α-azido-ω-hydroxy-PEG6 (General Procedure)

This protocol is adapted from established methods for the mono-functionalization of PEGs.

Mesylation: Dissolve hexaethylene glycol in dichloromethane (DCM). Add triethylamine

(Et3N) and cool the mixture to 0°C. Add methanesulfonyl chloride (MsCl) dropwise and stir

the reaction overnight at room temperature. Wash the organic layer with saturated NH4Cl

solution and water, then dry over sodium sulfate. The solvent is removed under reduced

pressure to yield the mesylated intermediate.

Azidation: Dissolve the mesylated PEG in dimethylformamide (DMF) and add sodium azide

(NaN3). Heat the mixture and stir for several hours. After cooling, the solvent is removed,

and the residue is taken up in DCM. The organic layer is washed with water, dried, and

concentrated to give the α-azido-ω-hydroxy-PEG6. The product should be purified by column

chromatography.

Step 3: Synthesis of Azido-PEG6-CH2COOH from Azido-PEG6-OH

This procedure is based on the Williamson ether synthesis followed by acid-catalyzed

deprotection.

Alkylation: To a solution of α-azido-ω-hydroxy-PEG6 in anhydrous tetrahydrofuran (THF),

add sodium hydride (NaH) at 0°C and stir for 30 minutes. Add a solution of t-butyl

bromoacetate in THF dropwise and allow the reaction to warm to room temperature and stir

overnight. Quench the reaction with water and extract with an organic solvent. The combined

organic layers are dried and concentrated.

Deprotection: Dissolve the t-butyl ester intermediate in DCM and add trifluoroacetic acid

(TFA). Stir the solution at room temperature for a few hours. The solvent and excess TFA are

removed under reduced pressure to yield the final product, Azido-PEG6-CH2COOH.

Purification can be achieved by preparative HPLC.
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Azido-PEG6-CH2COOH is a versatile tool in the development of complex biomolecules and

targeted therapeutics.

PROTAC Development
A primary application of this linker is in the synthesis of PROTACs. PROTACs are

heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the

target's degradation. The linker plays a crucial role in optimizing the formation of the ternary

complex between the target protein, the PROTAC, and the E3 ligase.

The workflow for PROTAC synthesis using Azido-PEG6-CH2COOH typically involves two key

conjugation steps:

Amide Bond Formation: The carboxylic acid moiety is activated (e.g., using HATU or EDC)

and reacted with an amine-containing ligand for either the target protein or the E3 ligase.

Click Chemistry: The azide group is then reacted with an alkyne-functionalized version of the

other ligand via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Azido-PEG6-CH2COOH

Amide Coupling
(EDC/HATU)

E3 Ligase Ligand (with amine)

Target Protein Ligand (with alkyne)

Click Chemistry
(CuSO4, Na-Ascorbate)

Azido-PEG6-Ligand1

PROTAC Molecule
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Click to download full resolution via product page

Caption: General workflow for PROTAC synthesis.

Bioconjugation via Click Chemistry
The azide group of Azido-PEG6-CH2COOH is a key functional handle for "click chemistry," a

set of reactions known for their high efficiency, specificity, and biocompatibility. The most

common click reaction is the CuAAC.

General Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

Stock Solutions:

Azide-containing molecule (e.g., Azido-PEG6-CH2COOH conjugate) in a suitable buffer

or solvent.

Alkyne-containing molecule in a suitable buffer or solvent.

Copper(II) sulfate (CuSO4) solution (e.g., 20 mM in water).

Sodium ascorbate solution (e.g., 100 mM in water, freshly prepared).

Optional: A copper-chelating ligand such as THPTA or TBTA to improve efficiency and

reduce cytotoxicity.

Reaction Mixture:

In a microcentrifuge tube, combine the azide and alkyne partners.

Add the CuSO4 solution (and ligand if used).

Initiate the reaction by adding the sodium ascorbate solution.

Incubation:

Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by

techniques such as HPLC or LC-MS.
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Purification:

The resulting triazole-linked conjugate can be purified using standard methods like size-

exclusion chromatography, affinity chromatography, or HPLC.

This versatile linker, Azido-PEG6-CH2COOH, offers researchers a powerful tool for the

construction of complex bioconjugates and innovative therapeutic agents. Its well-defined

structure and dual reactivity provide a reliable platform for advancing drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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